N-(4-ethylphenyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide
• InChI: InChI=1S/C24H25N3O4/c1-2-17-7-9-18(10-8-17)25-24(30)23(29)20-15-27(21-6-4-3-5-19(20)21)16-22(28)26-11-13-31-14-12-26/h3-10,15H,2,11-14,16H2,1H3,(H,25,30)
• InChI Key: ZJMNZGVOMIFFGR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCOCC4
• Molecular Formula: C24H25N3O4
• Molecular Weight: 419.5 g/mol

Description

N-(4-ethylphenyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide, also known as EMIQ, is a synthetic compound that has gained attention in recent years due to its potential use in scientific research. EMIQ is a derivative of indole-2-carboxylic acid and has been shown to have various biochemical and physiological effects, making it a promising compound for future research.

Scientific Research Applications

Antifungal and Antimicrobial Applications

N-(4-ethylphenyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide and its derivatives have been explored for their potential in antifungal and antimicrobial treatments. For instance, certain derivatives, such as 2-(2-oxo-morpholin-3-yl)-acetamide, have been identified as effective fungicidal agents against various fungal species like Candida and Aspergillus. These compounds were further optimized to enhance plasmatic stability while maintaining their antifungal efficacy, as demonstrated in vivo in murine models of systemic Candida albicans infection, showing significant fungal load reduction in kidneys (Bardiot et al., 2015). Similarly, a study on the antimicrobial properties of certain derivatives, including 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides, revealed activity against a range of microbial species, highlighting the potential for further biological screening and application trials (Gul et al., 2017).

Antitumor Properties

The compound and its related structures have also been studied for their antitumor properties. For example, N-(5-R-benzyl-1,3-thiazol-2-yl)-2-morpholin-4-yl-2-oxoacetamides were prepared and screened for anticancer activity, showing promising potential as new anticancer agents (Horishny et al., 2020).

Molecular and Structural Studies

Extensive molecular and structural studies have been conducted to understand the interactions and potential applications of these compounds. For instance, crystal structure analysis, Hirshfeld surface analysis, and DFT studies have been performed to explore the molecular interactions and properties of specific derivatives (Baba et al., 2019). These studies contribute to a deeper understanding of the compound's potential applications in various fields of science.